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Compound of Interest

Compound Name: Heptyl crotonate

Cat. No.: B093458

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility characteristics of heptyl
crotonate, a key chemical intermediate in various manufacturing processes. This document is
intended for professionals in research and development, particularly those in the
pharmaceutical and chemical industries, who require a thorough understanding of heptyl
crotonate's behavior in different solvent environments.

Core Topic: Heptyl Crotonate Solubility

Heptyl crotonate (C11H20032) is an ester known for its applications in the fragrance and flavor
industries, as well as a potential building block in organic synthesis. Its solubility is a critical
parameter for its use in reaction chemistry, purification processes, and formulation
development.

Physical Properties of Heptyl Crotonate:
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Property Value

Molecular Formula C11H2002

Molecular Weight 184.28 g/mol

Appearance Colorless to pale yellow liquid

Boiling Point 229.00 to 231.00 °C @ 760.00 mm Hg[1]
Vapor Pressure 0.049000 mmHg @ 25.00 °C (estimated)[1]
Flash Point 222.00 °F TCC (105.56 °C)[1]

logP (o/w) 4.354 (estimated)[1]

Quantitative Solubility Data

Currently, specific quantitative data on the solubility of heptyl crotonate in a wide range of
organic solvents is not extensively documented in publicly available literature. However,
qualitative assessments indicate that heptyl crotonate is generally soluble in alcohols and
insoluble in water.[1][2] One source provides an estimated water solubility of 16.97 mg/L at 25
°C.[1][2]

Due to the lack of specific numerical data, the following table provides a qualitative summary of
expected solubility based on the principle of "like dissolves like" and the known properties of
similar esters. Researchers are strongly encouraged to determine quantitative solubility for their
specific applications using the experimental protocols outlined in the subsequent section.

Qualitative Solubility of Heptyl Crotonate in Common Organic Solvents:
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Solvent Polarity Expected Solubility
Hexane Non-polar High

Toluene Non-polar High

Diethyl Ether Non-polar High

Chloroform Non-polar High
Dichloromethane Polar aprotic Moderate to High
Ethyl Acetate Polar aprotic Moderate to High
Acetone Polar aprotic Moderate
Ethanol Polar protic Soluble
Methanol Polar protic Soluble

Dimethyl Sulfoxide (DMSO) Polar aprotic Moderate to Low

Insoluble (16.97 mg/L @ 25°C

Water Polar protic
est.)[1][2]

Experimental Protocol for Solubility Determination

The following is a detailed methodology for the gravimetric determination of heptyl crotonate
solubility in an organic solvent. This method is a standard approach that can be adapted for
various solvent and temperature conditions.

Objective: To determine the solubility of heptyl crotonate in a specific organic solvent at a
given temperature.

Materials:
o Heptyl crotonate (high purity)
o Selected organic solvent (analytical grade)

o Thermostatically controlled shaker or water bath
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e Analytical balance (accurate to £0.1 mg)

¢ Glass vials with screw caps

» Syringe filters (chemically compatible with the solvent)

o Pipettes and volumetric flasks

» Evaporating dish or pre-weighed beaker

¢ Oven or vacuum oven

Procedure:

o Preparation of Saturated Solution:

o Add an excess amount of heptyl crotonate to a known volume of the selected organic
solvent in a glass vial. The presence of undissolved solute is essential to ensure
saturation.

o Seal the vial tightly to prevent solvent evaporation.

o Place the vial in a thermostatically controlled shaker or water bath set to the desired
temperature.

o Agitate the mixture for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is
reached.

o Sample Withdrawal and Filtration:

o Allow the vial to stand undisturbed at the set temperature for at least 2 hours to allow the
excess solid to settle.

o Carefully withdraw a known volume of the supernatant using a pre-warmed pipette to
avoid crystallization.

o Immediately filter the solution using a syringe filter that is also at the experimental
temperature to remove any suspended patrticles.
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e Gravimetric Analysis:

o

Accurately weigh a clean, dry evaporating dish or beaker.
o Transfer a precise volume of the clear, filtered solution into the pre-weighed container.

o Carefully evaporate the solvent under a gentle stream of nitrogen or in a fume hood. For
less volatile solvents, a vacuum oven at a controlled temperature below the boiling point of
the solute can be used.

o Once the solvent is completely removed, place the container with the heptyl crotonate
residue in a desiccator to cool to room temperature.

o Weigh the container with the residue.
o Calculation of Solubility:

o Calculate the mass of the dissolved heptyl crotonate by subtracting the initial weight of
the empty container from the final weight of the container with the residue.

o The solubility can be expressed in various units, such as grams per 100 mL of solvent or
moles per liter (molarity).

Solubility ( g/100 mL) = (Mass of residue (g) / Volume of solution withdrawn (mL)) * 100

Visualizing Experimental and Logical Workflows

To aid in the conceptualization of the processes involved in assessing heptyl crotonate
solubility, the following diagrams are provided.
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Caption: Experimental workflow for determining heptyl crotonate solubility.
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Caption: Factors influencing the solubility of heptyl crotonate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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